molecular formula C6H8N2 B3350161 1-Isopropenylpyrazole CAS No. 25834-28-0

1-Isopropenylpyrazole

Cat. No. B3350161
CAS RN: 25834-28-0
M. Wt: 108.14 g/mol
InChI Key: YDTGBSDMQIKOIT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including 1-Isopropenylpyrazole, has been a subject of interest in recent years due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields . The synthesis involves strategically functionalized rings (i.e., amines, carbaldehydes, halides, etc.) and their use in forming various fused systems .


Molecular Structure Analysis

The molecular structure of 1-Isopropenylpyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms . The molecular weight of the compound is 110.16 .


Physical And Chemical Properties Analysis

1-Isopropenylpyrazole has a boiling point of 142 °C, a flash point of 43 °C, and a specific gravity of 0.93 at 20/20 degrees Celsius . Its refractive index is 1.46 .

Safety and Hazards

1-Isopropenylpyrazole is a flammable liquid and vapor. It can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, keeping the container tightly closed, and wearing protective gloves/eye protection/face protection .

Future Directions

The future directions for 1-Isopropenylpyrazole and other pyrazole derivatives involve further exploration of their synthesis and properties. There is a growing interest in the green multicomponent synthesis of pyrazole derivatives, including the application of energy-efficient techniques such as microwave and ultrasound-assisted synthesis . Additionally, there is potential for these compounds to be targeted for the discovery of new drugs .

properties

IUPAC Name

1-prop-1-en-2-ylpyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2/c1-6(2)8-5-3-4-7-8/h3-5H,1H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDTGBSDMQIKOIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)N1C=CC=N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60616207
Record name 1-(Prop-1-en-2-yl)-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60616207
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

108.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Isopropenylpyrazole

CAS RN

25834-28-0
Record name 1-(Prop-1-en-2-yl)-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60616207
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Isopropenylpyrazole
Reactant of Route 2
1-Isopropenylpyrazole
Reactant of Route 3
1-Isopropenylpyrazole
Reactant of Route 4
1-Isopropenylpyrazole
Reactant of Route 5
1-Isopropenylpyrazole
Reactant of Route 6
1-Isopropenylpyrazole

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